Cas no 86215-40-9 (1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane)

• Product Name: 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane
• CAS No: 86215-40-9
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• MDL: MFCD09261233
• CID: 708368
• PubChem ID: 12719871
• Update Time: 2025-07-14

1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane,1-(4-bromophenyl)-
• 1-(4-BROMO-PHENYL)-3-AZABICYCLO[3.1.0]HEXANE
• 1-(4-Bromophenyl)-3-azabicyclo[3.1.0]hexane
• CS-0058099
• starbld0019103
• CHEMBL1194381
• D84850
• KHJRUTSPEDPIBP-UHFFFAOYSA-N
• AKOS022684752
• SY343786
• 1-(4-Bromophenyl)-3-azabicyclo[3.1.0]-hexane
• EN300-25099577
• MB07186
• SY344142
• MFCD31925051
• DTXSID50507978
• 1-(4-BROMO-PHENYL)-3-AZA-BICYCLO[3.1.0]HEXANE
• AS-78357
• SCHEMBL2712443
• 86215-40-9
• MFCD09261233
• SY321300
• MFCD30729985
• 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane

• MDL： MFCD09261233
• Inchi： 1S/C11H12BrN/c12-10-3-1-8(2-4-10)11-5-9(11)6-13-7-11/h1-4,9,13H,5-7H2
• InChI Key： KHJRUTSPEDPIBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C12CNCC1C2

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane

Professional Introduction to Compound with CAS No. 86215-40-9 and Product Name: 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane

The compound with the CAS number 86215-40-9 and the product name 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique bicyclic structure and bromophenyl substituent, has garnered considerable attention due to its potential applications in drug discovery and molecular research.

At the core of this compound's appeal lies its structural framework, which combines a bicyclo[3.1.0]hexane core with an azabicyclic moiety. The presence of the 4-bromophenyl group introduces a region of high reactivity, making it a valuable scaffold for further chemical modifications. This structural design not only enhances the compound's solubility and bioavailability but also opens up avenues for exploring its pharmacological properties.

In recent years, there has been a growing interest in azabicyclic compounds due to their diverse biological activities. These compounds have been shown to exhibit properties such as receptor binding, enzyme inhibition, and anti-inflammatory effects. The specific configuration of 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The bromophenyl substituent, in particular, offers a handle for synthetic chemists to explore various derivatization strategies. This flexibility allows researchers to tailor the compound's properties to target specific biological pathways, thereby enhancing its therapeutic efficacy.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane contribute to this diversity by introducing novel scaffolds that may not be present in traditional drug libraries. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions.

The synthesis of 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane involves a series of well-established organic reactions, including cyclization and functional group transformations. The precision required in these synthetic steps underscores the importance of advanced chemical techniques in producing high-quality intermediates and final products.

From a medicinal chemistry perspective, the compound's structure provides insights into its potential interactions with biological targets. The azabicyclic ring, for instance, can mimic natural amino acid residues, which may be exploited for designing enzyme inhibitors or receptor modulators. Additionally, the bromophenyl group can serve as a site for post-synthetic modifications, allowing for further optimization of pharmacokinetic properties.

The growing body of research on azabicyclic compounds underscores their significance in modern drug development. Studies have demonstrated their utility in treating conditions ranging from neurological disorders to infectious diseases. The unique structural features of 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane position it as a key player in these efforts.

In conclusion, 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane, with its CAS number 86215-40-9, represents a promising avenue for pharmaceutical innovation. Its structural complexity and functional versatility make it an attractive candidate for further research and development in medicinal chemistry and biotechnology.